Cas no 73013-50-0 (3-(2-Oxopropyl)benzonitrile)

3-(2-Oxopropyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a 2-oxopropyl group at the 3-position. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both nitrile and ketone functional groups offers reactivity for further transformations, such as nucleophilic additions or cyclizations. Its well-defined molecular framework ensures consistent performance in multi-step syntheses. The compound is typically supplied with high purity, ensuring reliable results in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
3-(2-Oxopropyl)benzonitrile structure
3-(2-Oxopropyl)benzonitrile structure
Product Name:3-(2-Oxopropyl)benzonitrile
CAS No:73013-50-0
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03410447
CID:835899
PubChem ID:13354959
Update Time:2025-05-28

3-(2-Oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(2-oxopropyl)-
    • (3-CYANOPHENYL)ACETONE
    • 3-(2-oxopropyl)benzonitrile
    • 1-(3-cyanophenyl)acetone
    • 3-(2-OXO-PROPYL)-BENZONITRILE
    • Benzonitrile,3-(2-oxopropyl)
    • m-cyanophenylacetone
    • 1-(3-Cyanophenyl)-2-propanone
    • 3-Acetonylbenzonitrile
    • 3-Cyanophenylacetone
    • 3-(3-Cyanophenyl)acetone
    • XECXKMQLEFHQHM-UHFFFAOYSA-N
    • 3203AH
    • FCH847093
    • SY026405
    • AK156630
    • AX8290876
    • A866167
    • AKOS006275800
    • EN300-1847321
    • CS-13325
    • 73013-50-0
    • 3-(2-Oxo-propyl)-benzonitrile;3-(2-Oxopropyl)benzonitrile
    • DTXSID10538061
    • MFCD03410447
    • SB38483
    • SCHEMBL200244
    • CS-M0877
    • DB-347461
    • 3-(2-Oxopropyl)benzonitrile
    • MDL: MFCD03410447
    • Inchi: 1S/C10H9NO/c1-8(12)5-9-3-2-4-10(6-9)7-11/h2-4,6H,5H2,1H3
    • InChI Key: XECXKMQLEFHQHM-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 119-121 ºC (5 Torr)
  • Flash Point: 121.6±20.4 ºC,
  • Refractive Index: 1.5370 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),
  • PSA: 40.86000
  • LogP: 1.68978

3-(2-Oxopropyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-(2-Oxopropyl)benzonitrile Production Method

Additional information on 3-(2-Oxopropyl)benzonitrile

Comprehensive Overview of 3-(2-Oxopropyl)benzonitrile (CAS No. 73013-50-0): Properties, Applications, and Industry Insights

3-(2-Oxopropyl)benzonitrile (CAS No. 73013-50-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile-functionalized ketone derivative has garnered significant attention due to its unique molecular structure, which combines a benzonitrile core with a reactive 2-oxopropyl side chain. Researchers and industry professionals frequently search for terms like "3-(2-Oxopropyl)benzonitrile synthesis", "CAS 73013-50-0 applications", and "benzonitrile derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C10H9NO, and molar mass of 159.19 g/mol make it a valuable intermediate in organic synthesis. Its carbonyl group and cyano functionality enable diverse chemical transformations, including nucleophilic additions, reductions, and cyclization reactions. Recent studies highlight its role in developing heterocyclic compounds, a trending topic in medicinal chemistry as evidenced by rising searches for "nitrile-based bioactive molecules" and "ketone intermediates for APIs" (Active Pharmaceutical Ingredients).

In the pharmaceutical sector, 3-(2-Oxopropyl)benzonitrile serves as a precursor for CNS-targeting agents and anti-inflammatory drugs. Its structural motif appears in several patent filings related to neurodegenerative disease treatments, aligning with current healthcare trends addressing aging populations. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are commonly employed for purity assessment, as queried in technical forums discussing "CAS 73013-50-0 analytical methods".

The material science domain utilizes this compound for developing advanced polymers and liquid crystal formulations. Its dual functional groups allow incorporation into conjugated systems for optoelectronic applications—a hot topic given the surge in searches for "organic semiconductor precursors". Environmental considerations are also addressed through studies on its biodegradation pathways, responding to industry demands for green chemistry solutions.

Regulatory compliance remains crucial when handling 3-(2-Oxopropyl)benzonitrile. Safety Data Sheets (SDS) detail proper storage conditions (typically 2-8°C under inert atmosphere) and personal protective equipment (PPE) requirements. These precautions mirror frequently asked questions such as "CAS 73013-50-0 handling guidelines" and "benzonitrile derivative stability" in laboratory settings.

Market analysts note increasing demand for 73013-50-0 across Asia-Pacific research hubs, driven by pharmaceutical outsourcing trends. The compound's cost-effectiveness compared to analogous intermediates makes it attractive for scale-up processes, a key consideration in contract manufacturing discussions. Technical whitepapers often compare its reactivity with related compounds like 3-acetylbenzonitrile, another popular search term among synthetic chemists.

Future research directions may explore its potential in catalysis and metal-organic frameworks (MOFs), areas generating substantial academic interest. The compound's structure-activity relationships continue to be investigated through computational modeling approaches, coinciding with rising searches for "QSAR studies of nitrile compounds". As sustainable chemistry gains momentum, innovations in solvent-free synthesis routes for 3-(2-Oxopropyl)benzonitrile are anticipated to emerge.

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